5-Chloro-2-(3-methylphenoxy)benzoic acid
Cat. No. B8310459
M. Wt: 262.69 g/mol
InChI Key: SUKMGDYQZZPTOB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04242121
Procedure details
Sodium (2.41 g) was dissolved in methanol and the solution placed under dry oxygen-free nitrogen. 2,5-Dichlorobenzoic acid (10 g), m-cresol (30 g) and activated copper powder (0.5 g) were added and the methanol removed by distillation. The temperature was increased to 180° with vigorous stirring and this temperature was maintained for 3 hours. The solution was cooled and steam distilled to remove the excess phenol. The resulting solution was filtered, cooled to room temperature and acidified with hydrochloric acid to give an oil. The oil slowly solidified; it was filtered off, dried, and washed with petroleum ether (30°-40° ). It was recrystallised at -10° from diethyl ether/petroleum ether (30°-40° ) to give, as a grey solid, the title compound (4.5 g), mp 124°-125° C.
Name
copper
Quantity
0.5 g
Type
catalyst
Reaction Step Two
Name
Identifiers
|
REACTION_CXSMILES
|
[Na].Cl[C:3]1[CH:11]=[CH:10][C:9]([Cl:12])=[CH:8][C:4]=1[C:5]([OH:7])=[O:6].[CH:13]1[C:18]([OH:19])=[CH:17][CH:16]=[CH:15][C:14]=1[CH3:20]>CO.[Cu]>[Cl:12][C:9]1[CH:8]=[C:4]([C:3]([O:19][C:18]2[CH:17]=[CH:16][CH:15]=[C:14]([CH3:20])[CH:13]=2)=[CH:11][CH:10]=1)[C:5]([OH:7])=[O:6] |^1:0|
|
Inputs
Step One
Step Two
|
Name
|
|
|
Quantity
|
10 g
|
|
Type
|
reactant
|
|
Smiles
|
ClC1=C(C(=O)O)C=C(C=C1)Cl
|
|
Name
|
|
|
Quantity
|
30 g
|
|
Type
|
reactant
|
|
Smiles
|
C1=C(C=CC=C1O)C
|
|
Name
|
copper
|
|
Quantity
|
0.5 g
|
|
Type
|
catalyst
|
|
Smiles
|
[Cu]
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
with vigorous stirring
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the methanol removed by distillation
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The temperature was increased to 180°
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
this temperature was maintained for 3 hours
|
|
Duration
|
3 h
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The solution was cooled
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
steam distilled
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to remove the excess phenol
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The resulting solution was filtered
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to give an oil
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
it was filtered off
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with petroleum ether (30°-40° )
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
It was recrystallised at -10° from diethyl ether/petroleum ether (30°-40° )
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to give, as a grey solid
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC=1C=C(C(=O)O)C(=CC1)OC1=CC(=CC=C1)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.5 g | |
| YIELD: CALCULATEDPERCENTYIELD | 32.7% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
